5-(4-bromophenyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(4-bromophenyl)-2-piperidin-1-yl-3H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H17BrN4O/c19-13-6-4-12(5-7-13)14-8-9-20-16-15(14)17(24)22-18(21-16)23-10-2-1-3-11-23/h4-9H,1-3,10-11H2,(H,20,21,22,24)
• InChI Key: MSUHRWHYXIDGSL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=NC=CC(=C3C(=O)N2)C4=CC=C(C=C4)Br
• Molecular Formula: C18H17BrN4O
• Molecular Weight: 385.3 g/mol

Description

5-(4-bromophenyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of 5-(4-bromophenyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. This may be one of the ways in which this compound exerts its anti-tumor effects.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, 5-(4-bromophenyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to have a variety of other biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain kinases that are involved in the regulation of cell growth and differentiation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-bromophenyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential as a new drug candidate for the treatment of cancer. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in clinical settings.

Future Directions

There are many potential future directions for research involving 5-(4-bromophenyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one. One area of interest is in the development of new drugs that are based on its structure and mechanism of action. Another area of interest is in studying its effects on other types of cancer cells, as well as its potential use in combination with other drugs or therapies. Finally, more research is needed to fully understand its mechanism of action and how it can be optimized for clinical use.

Synthesis Methods

The synthesis of 5-(4-bromophenyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one can be achieved through a multi-step process. One method involves the reaction of 4-bromoaniline with 2-chloro-5-nitropyridine to form 5-(4-bromophenyl)-2-nitropyrido[2,3-d]pyrimidine-4(3H)-one. This compound is then reduced with hydrogen gas in the presence of a palladium catalyst to produce the final product.

Scientific Research Applications

5-(4-bromophenyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of cancer. This compound has been shown to have anti-tumor activity in vitro, making it a promising candidate for further research.